p-nitro-Pifithrin-alpha

Specification

• Description: Pifithrin-α is an inactivator of p53 that blocks p53-dependent transcriptional activation and apoptosis. p-nitro-Pifithrin-α is a cell-permeable analog of pifithrin-α.2 It blocks p53-mediated expression of p21/WAF1 and apoptosis in cortical neurons ten-fold more potently than pifithrin-α.2 p-nitro-Pifithrin-α, at 10 µM, suppresses p53-mediated TGF-β1 expression in human proximal tubular cells and attenuates steatosis and liver injury in mice fed a high-fat diet. It is slowly converted into a more potent cyclized form, p-nitro cyclic pifithrin-α, when incubated in biological media (t½ = 8 h).; p-Nitro-pifithrin-α is a cell-permeable analog of pifithrin-α, potently blocking p53-mediated expression of p21/WAF1 and apoptosis.
• CAS No.: 389850-21-9
• Molecular Formula: C15H16BrN3O3S
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-(2-imino-4,5,6,7-tetrahydro-1,3-benzothiazol-3-yl)-1-(4-nitrophenyl)ethanone;hydrobromide
• Standard InChI: InChI=1S/C15H15N3O3S.BrH/c16-15-17(12-3-1-2-4-14(12)22-15)9-13(19)10-5-7-11(8-6-10)18(20)21;/h5-8,16H,1-4,9H2;1H
• Standard InChI Key: NXPCMOGORSWOLH-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)N(C(=N)S2)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-].Br
• Canonical SMILES: C1CCC2=C(C1)[N+](=C(S2)N)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-].[Br-]
• Appearance: Solid powder